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Compound of Interest

Compound Name: Chromium(3+),carbonate

Cat. No.: B1496125 Get Quote

An In-depth Technical Guide to Chromium(III) Carbonate for Researchers and Drug

Development Professionals

This technical guide provides a comprehensive overview of chromium(III) carbonate, including

its chemical identity, synthesis, and potential relevance to biological systems and drug

development. The information is curated for researchers, scientists, and professionals in the

pharmaceutical and biotechnology sectors.

Chemical Identification and Properties
Chromium(III) carbonate is an inorganic compound, the salt of trivalent chromium and the

carbonate anion. Its chemical formula is most commonly cited as Cr₂(CO₃)₃.[1][2][3][4][5][6]

However, various basic forms and hydrates exist, leading to some ambiguity in its exact

stoichiometry and assigned CAS number. The compound is generally a green solid and is

known to be insoluble in water but will react with dilute acids to produce carbon dioxide.[4]

A summary of the key identifiers and properties for chromium(III) carbonate is presented in

Table 1.

Table 1: Chemical Identifiers and Properties of Chromium(III) Carbonate
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Property Value Reference(s)

Molecular Formula Cr₂(CO₃)₃ [1][2][3]

Molar Mass 284.02 g/mol [5]

Appearance

Green solid[7], also reported

as a light blue powder under

specific synthesis conditions.

[1][8]

[1][7][8]

CAS Numbers
29689-14-3, 51142-19-9

(basic), 6449-00-9
[2][3][9][10]

Elemental Composition

Chromium (Cr): 36.61%,

Carbon (C): 12.69%, Oxygen

(O): 50.70%

[5]

Solubility
Insoluble in water; soluble in

acidic solutions.[4]
[4]

Synthesis and Experimental Protocols
The synthesis of chromium(III) carbonate can be achieved through precipitation by reacting a

soluble chromium(III) salt with a soluble carbonate. A detailed protocol derived from patent

literature is provided below.[1][8]

Synthesis of High-Purity Chromium(III) Carbonate
This method aims to produce chromium(III) carbonate with high solubility in acidic solutions.

Experimental Protocol:

Reaction Setup: Prepare an aqueous medium in a reaction vessel equipped with a stirrer.

Maintain the temperature of the reaction liquid between 0°C and 50°C.

Reagent Addition: Simultaneously add an aqueous solution of a carbonate (e.g., sodium

carbonate) and an aqueous solution containing trivalent chromium (e.g., chromium(III)

chloride) to the reaction vessel. The pH of the reaction mixture should be maintained

between 6 and 12.[1]
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Precipitation: As the solutions are mixed, chromium(III) carbonate will precipitate out of the

solution. Continue stirring to ensure a homogeneous reaction.

Filtration and Washing: After the reaction is complete, filter the precipitate. Wash the

collected solid with water until the conductivity of the filtrate is 5 mS/cm or less to remove

impurity ions.[1][8]

Drying: The resulting filter cake can be dried under a vacuum at a temperature below 40°C.

[8]

Reaction Setup Reagent Addition (pH 6-12)

Process

Product

Aqueous Medium
(0-50°C)

Precipitation

Aqueous Carbonate Solution Aqueous Cr(III) Solution

Filtration & Washing

Drying (<40°C, Vacuum)

Chromium(III) Carbonate

Click to download full resolution via product page

Caption: A workflow diagram for the synthesis of chromium(III) carbonate.
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Characterization Methodologies
To confirm the identity and purity of synthesized chromium(III) carbonate, several analytical

techniques can be employed.

Potentiometric Titration: The chromium content can be quantified by potentiometric titration.

In this method, chromium(III) is oxidized to chromium(VI) using perchloric acid, followed by

titration with an ammonium ferrous sulfate solution.[1]

Elemental Analysis: The percentages of carbon, hydrogen, and nitrogen can be determined

using a CHN elemental analyzer.

Infrared (IR) Spectroscopy: IR spectroscopy is useful for identifying the presence of the

carbonate group and can indicate coordination to the metal center.

Magnetic Susceptibility: This measurement helps in determining the magnetic properties of

the chromium(III) complex, which is consistent with its d³ electron configuration.

X-ray Diffraction (XRD): XRD is the primary method for determining the crystal structure of

the compound.

Biological Role and Potential in Drug Development
While chromium(III) carbonate itself is not extensively studied in drug development, trivalent

chromium (Cr(III)) has been a subject of interest for its biological activities.

Role in Insulin Signaling
Cr(III) is believed to play a role in glucose and lipid metabolism, potentially by enhancing insulin

signaling.[11][12] Although no longer considered an essential trace element, pharmacological

doses have shown beneficial effects on insulin sensitivity in some studies.[10] The proposed

mechanism involves Cr(III) acting as a second messenger to amplify the insulin signaling

cascade.[10]

Antiviral Research
Recent research has explored novel chromium(III)-based compounds for their therapeutic

potential. One study demonstrated that a hexaacetotetraaquadihydroxochromium(III)diiron(III)
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nitrate compound could interfere with the interaction between the SARS-CoV-2 spike protein

and the angiotensin-converting enzyme 2 (ACE2) receptor.[6] This compound was also found

to downregulate the expression of ACE2 and transmembrane serine protease 2 (TMPRSS2),

which are crucial for viral entry into cells.[6] This suggests a potential avenue for developing

Cr(III)-based antiviral agents.
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Caption: Potential signaling pathways involving chromium(III) compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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